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Compound of Interest

Compound Name: Ro 18-5364

Cat. No.: B1679455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation of stock solutions of Ro 18-5364,

a potent inhibitor of the gastric H+/K+-ATPase. Due to the limited availability of public data on

the solubility and stability of this specific compound, this guide includes a generalized workflow

for solubility determination and best practices for the handling and storage of stock solutions for

research applications.

Compound Information
Ro 18-5364 is a sulfoxide compound and a potent proton pump inhibitor. It is structurally

related to other benzimidazole derivatives and is often studied in the context of gastric acid

secretion. Accurate preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results.

Table 1: Physicochemical Properties of Ro 18-5364
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Property Value Source/Note

IUPAC Name

5,7-dihydro-2-[[(4-methoxy-3-

methyl-2-

pyridinyl)methyl]sulfinyl]-5,5,7,

7-tetramethylindeno[5,6-

d]imidazol-6(1H)-one

Inferred from related

compounds

CAS Number 101387-98-8 [1][2]

Molecular Formula C22H25N3O3S [1][2][3]

Molecular Weight 427.58 g/mol Calculated

Appearance Not specified. Typically a solid. General knowledge

Purity
≥98% (typical for research

grade)
General laboratory standard

Note: A listed molecular weight of 411.5 g/mol from one supplier appears to be inconsistent

with the provided molecular formula[3]. The calculated molecular weight is recommended for

concentration calculations.

Solubility and Stability
As of the date of this document, specific solubility data for Ro 18-5364 in common laboratory

solvents is not readily available in the public domain. Similarly, detailed stability information for

Ro 18-5364 solutions has not been published. The related compound, rabeprazole sodium, is

soluble in ethanol, DMSO, and dimethyl formamide (DMF), with solubilities of approximately 30

mg/mL, 25 mg/mL, and 30 mg/mL, respectively. Aqueous solutions of rabeprazole sodium are

not recommended for storage for more than one day. This information can be used as a

starting point for solubility testing of Ro 18-5364.

It is strongly recommended that the end-user performs a solubility test before preparing a high-

concentration stock solution.

Experimental Protocols
Materials and Equipment
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Ro 18-5364 (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Anhydrous Ethanol (200 proof)

Sterile, nuclease-free water

Phosphate-buffered saline (PBS), pH 7.2

Vortex mixer

Sonicator (optional)

Analytical balance

Sterile, amber glass vials or polypropylene tubes

Pipettes and sterile, filtered pipette tips

Protocol for Solubility Determination (Small Scale)
Accurately weigh approximately 1 mg of Ro 18-5364 into a pre-weighed vial.

Add a small, precise volume of the desired solvent (e.g., 100 µL of DMSO) to the vial.

Vortex the mixture vigorously for 1-2 minutes.

Visually inspect for any undissolved particles.

If particles remain, gently warm the solution (not exceeding 37°C) and/or sonicate for 5-10

minutes.

If the compound dissolves completely, it is soluble at that concentration (in this example, 10

mg/mL). You can proceed to prepare a stock solution at or below this concentration.

If the compound does not dissolve, add another precise volume of solvent to dilute the

concentration and repeat steps 3-5.
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Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol is based on a target concentration and assumes solubility in DMSO, which is

common for similar compounds. Confirm solubility before proceeding with larger quantities.

Calculate the required mass:

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (

g/mol )

Example for 1 mL of a 10 mM stock:

Mass (mg) = 1 mL x 10 mmol/L x 427.58 g/mol = 4.276 mg

Preparation Steps:

1. Accurately weigh 4.28 mg of Ro 18-5364 into a sterile vial.

2. Add 1 mL of anhydrous DMSO to the vial.

3. Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle

warming or sonication may be used if necessary.

4. Visually confirm that no particulates are present.

5. Aliquot the stock solution into smaller, single-use volumes in sterile, amber vials or light-

protecting tubes to minimize freeze-thaw cycles and light exposure.

6. Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Storage and Handling
Solid Compound: Store the solid form of Ro 18-5364 at -20°C, protected from light and

moisture.

Stock Solutions: Store stock solutions at -20°C or -80°C. It is recommended to use aliquots

within one month. For long-term storage, -80°C is preferable.
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Stability in Aqueous Solutions: Based on data for related compounds, it is not recommended

to store aqueous dilutions for more than 24 hours. Prepare fresh aqueous working solutions

from the frozen stock for each experiment.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution to prevent

degradation.
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Caption: Workflow for the preparation and storage of Ro 18-5364 stock solutions.
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Caption: Mechanism of action of Ro 18-5364 as a proton pump inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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